Diethyl 1-benzylazetidine-3,3-dicarboxylate
Overview
Description
Diethyl 1-benzylazetidine-3,3-dicarboxylate, also known as DEBAC, is a compound in the field of organic chemistry. It has a CAS Number of 642411-11-8 and a molecular weight of 291.35 . The compound is a liquid at room temperature .
Synthesis Analysis
The synthesis of Diethyl 1-benzylazetidine-3,3-dicarboxylate involves the use of Tetraethylammonium acetate tetrahydrate and 1,3-dimethyl-3,4,5,6-tetrahydro-2 (1H)-pyrimidinone (DMPU) in a reaction at 130°C for 12 hours . The reaction solution is then added with water, and extracted with an ethyl acetate-hexane mixed solvent .Molecular Structure Analysis
The molecular formula of Diethyl 1-benzylazetidine-3,3-dicarboxylate is C16H21NO4 . The InChI key and code are not provided in the search results.Physical And Chemical Properties Analysis
Diethyl 1-benzylazetidine-3,3-dicarboxylate is a liquid at room temperature . The compound should be stored in a refrigerator .Scientific Research Applications
Chemical Properties and Modifications
- Diethyl 1-benzylazetidine-3,3-dicarboxylate and related compounds have been a subject of interest in chemical research due to their versatile chemical properties and potential for various modifications. For instance, diethyl pyrocarbonate has been used to modify histidine residues, indicating the potential for diethyl-based compounds in biochemical modifications (Burch & Ticku, 1981).
Synthesis and Chemical Transformations
- The compound has been used in the synthesis of other complex chemical structures. For example, Huang et al. (2014) reported a method for the synthesis of benzo[f]isoindole-1,3-dicarboxylates using a diethyl N-substituted iminodiacetate (Huang et al., 2014).
- Similarly, Legters, Thijs, & Zwanenburg (1991) demonstrated the conversion of diethyl (2R,3R)-(−)-oxirane-2,3-dicarboxylate to diethyl (2S,3S)-(+)-aziridine-2,3-dicarboxylate, highlighting the compound's role in stereoselective synthesis (Legters, Thijs, & Zwanenburg, 1991).
Pharmaceutical and Biological Research
- In the realm of pharmacological research, derivatives of diethyl 1-benzylazetidine-2-one, such as 3-benzylazetidine-2-one derivatives, have been explored for their potential as chymase inhibitors, indicating the relevance of diethyl-based compounds in drug discovery (Aoyama et al., 2001).
Material Science and Polymer Chemistry
- The compound's derivatives also find applications in material science. For instance, Hashimoto & Yamashita (1986) investigated the ring-opening polymerization of 1-benzylazetidine, a process significant in the development of new polymeric materials (Hashimoto & Yamashita, 1986).
Safety and Hazards
properties
IUPAC Name |
diethyl 1-benzylazetidine-3,3-dicarboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO4/c1-3-20-14(18)16(15(19)21-4-2)11-17(12-16)10-13-8-6-5-7-9-13/h5-9H,3-4,10-12H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KGNAKGKJEBUHRV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CN(C1)CC2=CC=CC=C2)C(=O)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40467375 | |
Record name | Diethyl 1-benzylazetidine-3,3-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40467375 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
291.34 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Diethyl 1-benzylazetidine-3,3-dicarboxylate | |
CAS RN |
642411-11-8 | |
Record name | Diethyl 1-benzylazetidine-3,3-dicarboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40467375 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.